Cas no 81995-38-2 (Phenol, 2-methoxy-4-(propoxymethyl)-)

Phenol, 2-methoxy-4-(propoxymethyl)- structure
81995-38-2 structure
Product Name:Phenol, 2-methoxy-4-(propoxymethyl)-
CAS No:81995-38-2
MF:C11H16O3
MW:196.242943763733
CID:701711
PubChem ID:9813035
Update Time:2025-04-19

Phenol, 2-methoxy-4-(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-methoxy-4-(propoxymethyl)-
    • 2-methoxy-4-(propoxymethyl)phenol
    • AKOS015890931
    • DTXSID10431043
    • SCHEMBL117922
    • 81995-38-2
    • Inchi: 1S/C11H16O3/c1-3-6-14-8-9-4-5-10(12)11(7-9)13-2/h4-5,7,12H,3,6,8H2,1-2H3
    • InChI Key: VOOKRLWCAMWOBI-UHFFFAOYSA-N
    • SMILES: O(CCC)CC1C=CC(=C(C=1)OC)O

Computed Properties

  • Exact Mass: 196.109944368g/mol
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.7Ų
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